Cas no 61963-80-2 (Acetamide, N-[4-[(3-nitro-2-pyridinyl)amino]phenyl]-)

Acetamide, N-[4-[(3-nitro-2-pyridinyl)amino]phenyl]- structure
61963-80-2 structure
Product Name:Acetamide, N-[4-[(3-nitro-2-pyridinyl)amino]phenyl]-
CAS No:61963-80-2
MF:C13H12N4O3
MW:272.259382247925
CID:462181
PubChem ID:12445351
Update Time:2025-04-19

Acetamide, N-[4-[(3-nitro-2-pyridinyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[4-[(3-nitro-2-pyridinyl)amino]phenyl]-
    • N-[4-[(3-nitro-2-pyridinyl)amino]phenyl]Acetamide
    • N-[4-[(3-nitropyridin-2-yl)amino]phenyl]acetamide
    • 61963-80-2
    • DTXSID80498527
    • FT-0702080
    • AKOS030565288
    • Z86224840
    • N-{4-[(3-Nitropyridin-2-yl)amino]phenyl}acetamide
    • Inchi: 1S/C13H12N4O3/c1-9(18)15-10-4-6-11(7-5-10)16-13-12(17(19)20)3-2-8-14-13/h2-8H,1H3,(H,14,16)(H,15,18)
    • InChI Key: HOQKBJJHEITITH-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1C=CC(=CC=1)NC1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 272.09106
  • Monoisotopic Mass: 272.09094026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 99.8Ų

Experimental Properties

  • PSA: 97.16
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